Cas no 79881-18-8 (1-(3,4-difluorophenyl)pentane-1,3-dione)

• Product Name: 1-(3,4-difluorophenyl)pentane-1,3-dione
• CAS No: 79881-18-8
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 5947641
• PubChem ID: 23234486
• Update Time: 2025-05-25

1-(3,4-difluorophenyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 1-(3,4-difluorophenyl)-
• 79881-18-8
• AKOS006037912
• 1-(3,4-difluorophenyl)pentane-1,3-dione
• EN300-1125592

• Inchi： 1S/C11H10F2O2/c1-2-8(14)6-11(15)7-3-4-9(12)10(13)5-7/h3-5H,2,6H2,1H3
• InChI Key： FKSNNZZMCGHZMZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(=O)CC(=O)CC

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-difluorophenyl)pentane-1,3-dione

Recent Advances in the Study of 1-(3,4-difluorophenyl)pentane-1,3-dione (CAS: 79881-18-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(3,4-difluorophenyl)pentane-1,3-dione (CAS: 79881-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1-(3,4-difluorophenyl)pentane-1,3-dione as a versatile intermediate in the synthesis of more complex bioactive molecules. Its diketone structure, combined with the difluorophenyl moiety, makes it an attractive scaffold for the development of novel enzyme inhibitors. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors, which show promise in the treatment of inflammatory diseases and certain cancers.

In terms of biological activity, investigations into the mechanism of action of 1-(3,4-difluorophenyl)pentane-1,3-dione have revealed its ability to modulate key cellular pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant inhibitory effects on NF-κB signaling, suggesting potential applications in the management of chronic inflammatory conditions. Furthermore, its pharmacokinetic properties, including moderate bioavailability and favorable metabolic stability, make it a promising candidate for further drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-(3,4-difluorophenyl)pentane-1,3-dione to improve yield and purity. A novel catalytic method developed by researchers at MIT (2023) has demonstrated significant improvements in the efficiency of its synthesis, reducing byproduct formation and enabling scale-up for industrial applications. These developments are particularly relevant given the growing demand for this compound in pharmaceutical research and development.

Looking ahead, the potential applications of 1-(3,4-difluorophenyl)pentane-1,3-dione appear promising. Current research directions include its exploration as a building block for PROTACs (Proteolysis Targeting Chimeras) and its evaluation in combination therapies for resistant infections. As our understanding of its biological activities deepens, this compound may emerge as a key player in the development of next-generation therapeutics for a range of challenging medical conditions.